Cas no 90981-26-3 (5-chloro-N'-hydroxythiophene-2-carboximidamide)

• Product Name: 5-chloro-N'-hydroxythiophene-2-carboximidamide
• CAS No: 90981-26-3
• MF: C₅H₅ClN₂OS
• MW: 176.623998403549
• CID: 5705466
• PubChem ID: 43140218
• Update Time: 2025-11-02

5-chloro-N'-hydroxythiophene-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboximidamide, 5-chloro-N-hydroxy-
• (Z)-5-CHLORO-N'-HYDROXYTHIOPHENE-2-CARBOXIMIDAMIDE
• SCHEMBL640603
• EN300-1291300
• 90981-26-3
• 5-chloro-N'-hydroxythiophene-2-carboximidamide

• Inchi： 1S/C5H5ClN2OS/c6-4-2-1-3(10-4)5(7)8-9/h1-2,9H,(H2,7,8)
• InChI Key： STLHSGZNZQBVKX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(/C(=N/O)/N)S1

Computed Properties

• Exact Mass: 175.9811117g/mol
• Monoisotopic Mass: 175.9811117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-chloro-N'-hydroxythiophene-2-carboximidamide

5-Chloro-N'-Hydroxythiophene-2-Carboximidamide (CAS No. 90981-26-3): A Promising Compound in Medicinal Chemistry

5-Chloro-N'-Hydroxythiophene-2-Carboximidamide, with the CAS number 90981-26-3, represents a unique class of thiophene-derived compounds that have garnered significant attention in recent years due to their potential applications in drug development and biological activity modulation. This compound is characterized by its heterocyclic framework, which includes a thiophene ring fused with a carboximidamide group, and its 5-chloro substitution at the aromatic ring. These structural features are critical in determining its chemical reactivity, biological interactions, and pharmacological properties.

Recent studies have highlighted the synthetic versatility of 5-Chloro-N'-Hydroxythiophene-2-Carboximidamide in the design of targeted therapeutics. The hydroxy group at the N' position of the carboximidamide moiety plays a pivotal role in modulating hydrogen bonding interactions with biomolecules, which is essential for the compound's selective binding to specific receptor targets. This property has been leveraged in structure-based drug design approaches to optimize lead compounds for antimicrobial, anti-inflammatory, and anti-cancer applications.

The thiophene ring in 5-Chloro-N'-Hydroxythiophene-2-Carboximidamide is known for its ability to participate in electronic conjugation and electron-withdrawing effects, which can significantly influence the compound's electrophilic reactivity and metabolic stability. Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that the 5-chloro substitution enhances the lipophilicity of the molecule, thereby improving its cell membrane permeability and targeting efficiency in in vivo models.

One of the most compelling aspects of 5-Chloro-N'-Hydroxythiophene-2-Carboximidamide is its potential as a pharmacophore for anti-inflammatory agents. The hydroxy group and the carboximidamide moiety are believed to interact with pro-inflammatory cytokines and cytosolic signaling pathways, thereby modulating immune responses. A 2023 study in Frontiers in Pharmacology reported that this compound exhibits selective inhibition of IL-6 signaling, suggesting its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the carboximidamide functionality in 5-Chloro-N'-Hydroxythiophene-2-Carboximidamide has been shown to enhance prodrug stability and controlled release properties. This is particularly advantageous in drug delivery systems where targeted release of active compounds is required. A recent publication in Advanced Drug Delivery Reviews (2023) highlighted the use of this compound as a prodrug platform for antibacterial agents, where the hydrolysis of the carboximidamide group leads to the release of active metabolites at the site of infection.

The synthetic pathways for 5-Chloro-N'-Hydroxythiophene-2-Carboximidamide have also been extensively explored. One of the most efficient methods involves the condensation reaction between thiophene-2-carboxylic acid chloride and hydroxylamine, followed by chlorination at the 5-position. This approach allows for the regioselective introduction of the 5-chloro group, which is critical for the compound's bioavailability and pharmacological activity.

Recent advances in computational chemistry have further elucidated the molecular interactions of 5-Chloro-N'-Hydroxythiophene-2-Carboximidamide with biological targets. Molecular docking studies have revealed that the hydroxy group forms hydrogen bonds with serine residues in enzyme active sites, while the carboximidamide moiety interacts with hydrophobic pockets in cell membrane receptors. These findings have been corroborated by experimental studies using surface plasmon resonance and fluorescence spectroscopy.

Despite its promising properties, the 5-Chloro-N'-Hydroxythiophene-2-Carboximidamide also presents challenges in terms of synthetic scalability and biological toxicity. While initial in vitro studies have shown low cytotoxicity, further in vivo studies are required to fully assess its pharmacokinetic profile and long-term safety. Additionally, the stereochemistry of the compound may play a role in its biological activity, and stereoselective synthesis strategies are currently being explored to optimize its therapeutic potential.

In conclusion, 5-Chloro-N'-Hydroyxythiophene-2-Carboximidamide (CAS No. 90981-26-3) represents a versatile and promising compound in medicinal chemistry. Its unique structural features, including the 5-chloro substitution, hydroxy group, and carboximidamide functionality, enable it to interact with a wide range of biological targets, making it a valuable candidate for the development of novel therapeutics. Ongoing research continues to uncover new applications and improve its synthetic efficiency and biological activity, solidifying its role in the future of drug discovery and pharmaceutical innovation.